Cas no 1211307-72-0 (4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride)

• Product Name: 4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride
• CAS No: 1211307-72-0
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• CID: 4577904
• Update Time: 2025-10-23

4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(2,2,2-Trifluoroethoxy)phenyl]methanamine Hydrochloride
• 4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride

• Inchi： 1S/C9H10F3NO.ClH/c10-9(11,12)6-14-8-3-1-7(5-13)2-4-8;/h1-4H,5-6,13H2;1H
• InChI Key： OCUFCHCSAHWVHZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)CC(F)(F)F.Cl

Experimental Properties

• Melting Point: 279-281 °C

4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride

Comprehensive Overview of 4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride (CAS No. 1211307-72-0)

4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride (CAS No. 1211307-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its trifluoroethoxy group and phenylmethanamine backbone, is widely studied for its potential applications in drug development and biochemical studies. Researchers are particularly interested in its unique physicochemical properties, which make it a valuable intermediate in the synthesis of more complex molecules.

The 4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride structure features a phenyl ring substituted with a trifluoroethoxy group, enhancing its lipophilicity and metabolic stability. These attributes are critical in medicinal chemistry, where the compound is often explored for its role in modulating biological targets. The hydrochloride salt form improves its solubility, facilitating its use in various experimental settings. Recent studies highlight its relevance in the development of central nervous system (CNS) therapeutics, a hot topic in modern pharmacology.

In the context of current trends, 4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride aligns with the growing demand for fluorinated compounds in drug discovery. Fluorination is a key strategy to enhance drug potency and bioavailability, making this compound a subject of interest in AI-driven drug design and computational chemistry. Searches for "fluorinated amine derivatives" and "CNS drug intermediates" often lead to discussions about this molecule, reflecting its importance in cutting-edge research.

From a synthetic perspective, the preparation of CAS No. 1211307-72-0 involves multi-step organic reactions, including etherification and amination processes. Its purity and stability are critical for reproducible results, which is why analytical techniques like HPLC and NMR spectroscopy are frequently employed for quality control. The compound's structural analogs are also investigated for their potential in treating neurological disorders, a major focus area in 2023–2024 pharmaceutical research.

Beyond its pharmaceutical applications, 4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride is discussed in forums related to green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to synthesize such fluorinated compounds, addressing environmental concerns without compromising efficacy. This dual focus on innovation and sustainability makes the compound a recurring topic in both academic and industrial circles.

In summary, 4-(2,2,2-Trifluoroethoxy)phenylmethanamine Hydrochloride (CAS No. 1211307-72-0) represents a versatile and high-value chemical entity. Its role in drug discovery, coupled with its alignment with trends like fluorination strategies and CNS therapeutics, ensures its continued relevance. As the scientific community advances toward more targeted and efficient therapies, this compound is poised to remain a key player in the evolving landscape of medicinal chemistry.